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Cat. No.: B605159 Get Quote

An In-depth Technical Guide to ZIF-67: A Cobalt-Based Metal-Organic Framework

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the zeolitic imidazolate framework-

67 (ZIF-67), a cobalt-based metal-organic framework (MOF). It covers synthesis protocols,

physicochemical properties, characterization techniques, and applications, with a particular

focus on its role in advanced drug delivery systems.

Introduction to ZIF-67
Zeolitic imidazolate frameworks (ZIFs) are a subclass of MOFs characterized by their zeolite-

like topologies. ZIF-67 is composed of cobalt(II) metal centers tetrahedrally coordinated to 2-

methylimidazolate linkers. This structure results in a robust, porous material with a high surface

area, exceptional thermal and chemical stability, and tunable properties. Its unique

characteristics, including pH-sensitivity, make it a highly promising candidate for a variety of

biomedical applications, especially in the field of targeted drug delivery for cancer therapy and

antibacterial treatments.

Synthesis of ZIF-67
ZIF-67 is typically synthesized via solvothermal or room-temperature methods. The choice of

solvent, temperature, and reactant concentrations can influence the resulting particle size,

morphology, and crystallinity.

Experimental Protocol: Room-Temperature Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b605159?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a common method for synthesizing ZIF-67 nanoparticles at ambient

temperature.

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

2-methylimidazole (2-MeIm)

Methanol

Procedure:

Prepare Solution A: Dissolve a specific amount of Co(NO₃)₂·6H₂O in methanol. For example,

0.873 g in 30 mL of methanol.

Prepare Solution B: Dissolve a molar excess of 2-methylimidazole in methanol. For example,

1.97 g in 20 mL of methanol.

Mixing: Vigorously pour the metal salt solution (Solution A) into the ligand solution (Solution

B) under constant magnetic stirring at room temperature.

Reaction: Continue stirring the resulting purple solution for a set duration, typically ranging

from 1 to 24 hours.

Collection: Collect the purple precipitate by centrifugation (e.g., 8000 rpm for 3-15 minutes).

Washing: Wash the collected product multiple times with fresh methanol to remove

unreacted precursors.

Drying: Dry the final ZIF-67 product in a vacuum oven overnight at 60 °C.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the room-temperature synthesis of

ZIF-67.
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To cite this document: BenchChem. [ZIF-67 cobalt-based metal-organic framework].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605159#zif-67-cobalt-based-metal-organic-
framework]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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